Cas no 1339365-08-0 (1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine)

• Product name: 1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine
• CAS No: 1339365-08-0
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5057303

1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-Bromo-4-(propan-2-yloxy)phenyl]methanamine
• (3-bromo-4-propan-2-yloxyphenyl)methanamine
• 1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine

• Inchi： 1S/C10H14BrNO/c1-7(2)13-10-4-3-8(6-12)5-9(10)11/h3-5,7H,6,12H2,1-2H3
• InChI Key： SWRLRXSMQJDMRK-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN)C=CC=1OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 35.2
• XLogP3: 2.2

Additional information on 1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine

Comprehensive Overview of 1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine (CAS No. 1339365-08-0)

1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine (CAS No. 1339365-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its brominated phenylmethanamine structure, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a valuable candidate for further study.

The compound's unique chemical structure features a bromo substituent and an isopropoxy group, which contribute to its distinct physicochemical properties. These attributes are critical for understanding its solubility, stability, and reactivity in various environments. Recent studies have highlighted its potential role in medicinal chemistry, particularly in the development of novel therapeutic agents. The growing demand for high-purity intermediates like 1339365-08-0 underscores its importance in modern synthetic chemistry.

In the context of user search trends, queries such as "1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine synthesis" and "CAS 1339365-08-0 applications" are increasingly common. This reflects a broader interest in custom synthesis and fine chemicals among researchers and industry professionals. Additionally, the compound's relevance to green chemistry and sustainable manufacturing aligns with current environmental concerns, making it a topic of interest for eco-friendly innovation.

From a technical perspective, the compound's NMR spectra and mass spectrometry data are frequently analyzed to ensure its purity and structural integrity. Laboratories specializing in analytical chemistry often employ advanced techniques like HPLC and GC-MS to characterize 1339365-08-0. These methods are essential for meeting the stringent quality standards required in pharmaceutical development and industrial applications.

The versatility of 1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine extends to its potential use in material science. Its aromatic framework and functional groups make it a promising building block for polymeric materials and advanced coatings. As industries seek high-performance additives, this compound's role in nanotechnology and electronics is also being explored.

In summary, 1-3-Bromo-4-(propan-2-yloxy)phenylmethanamine (CAS No. 1339365-08-0) represents a compelling area of study for chemists and researchers. Its multifunctional properties and broad applicability position it as a key player in the advancement of synthetic chemistry and industrial innovation. As interest in tailored chemical solutions grows, this compound is poised to remain a focal point in scientific and commercial discussions.